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Compound of Interest

Compound Name: Terbuchlor

Cat. No.: B1295756 Get Quote

A Note on "Terbuchlor": The herbicide "Terbuchlor" is a chloroacetanilide herbicide used for

the control of broad-leaved and annual grassy weeds in crops such as rice and cereals[1][2].

Its mechanism of action involves the inhibition of very long-chain fatty acid (VLCFA)

biosynthesis, which disrupts cell division and growth in susceptible plants[1]. However, publicly

available information and field application studies for Terbuchlor are limited, and it is not as

widely commercialized as other herbicides[2].

Given the similarity in name and the user's focus on cereal crops, it is plausible that the

intended topic was Terbuthylazine, a widely used triazine herbicide. The following application

notes and protocols will, therefore, focus on Terbuthylazine, for which extensive research and

field data are available.

Terbuthylazine: Field Application in Cereal Crops
Terbuthylazine is a selective herbicide used for the pre-emergence and post-emergence control

of a broad spectrum of annual broadleaf and grass weeds in various crops, including maize

and sorghum[3]. It is a member of the triazine family and acts by inhibiting photosynthesis at

photosystem II.

Data Presentation: Efficacy of Terbuthylazine in Cereal
Crops
The following tables summarize quantitative data from field studies on the efficacy of

Terbuthylazine for weed control in maize.
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Table 1: Efficacy of Terbuthylazine Against Various Weed Species in Maize

Weed Species
Application
Type

Application
Rate (g a.i./ha)

Weed Control
Efficacy (%)

Reference

Waterhemp Pre-emergence Not Specified 95

Giant foxtail Pre-emergence Not Specified 92

Commelina

benghalensis
Post-emergence 1200 91.3

Broadleaf weeds

(general)
Post-emergence Not Specified up to 93.8

Grasses

(general)
Post-emergence 1000 - 1200 up to 87.5

Common

lambsquarters
Not Specified Not Specified > 85

Redroot pigweed Not Specified Not Specified > 85

Table 2: Impact of Terbuthylazine Application on Maize Yield

Crop
Application
Type

Application
Rate

Yield Increase
(%)

Reference

Maize Pre-emergence Not Specified 7

Maize Not Specified

1.8 - 2 L/ha of A-

Maize-ing (50%

SC)

33

Experimental Protocols
Detailed methodologies for key experiments involving the application of Terbuthylazine in

cereal crops are outlined below.

1. Protocol for Pre-emergence and Post-emergence Herbicide Efficacy Trial in Maize
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Objective: To evaluate the efficacy of Terbuthylazine for weed control and its selectivity on

maize.

Experimental Design:

Randomized complete block design with four replications.

Plot size: Typically 4 rows, 6 meters long.

Crop: Maize (variety specified), sown at a specified seed depth (e.g., 5 cm).

Herbicide Application:

Pre-emergence Application: Applied within two days of sowing to a soil surface that is

relatively flat and free of clods and trash. Application can be made to moist soil or when

rain is imminent.

Post-emergence Application: Applied when maize is at the V4-V5 stage and weeds are at

the 2-5 leaf stage.

Equipment: A CO2-pressurized backpack sprayer equipped with flat fan nozzles (e.g.,

AIXR 110.015) calibrated to deliver a specific volume (e.g., 150 L/ha) at a constant

pressure.

Treatments: Include a range of Terbuthylazine application rates, a standard herbicide for

comparison, and an untreated control.

Data Collection:

Weed Control Assessment: Visual assessment of weed control for each species at specific

intervals (e.g., 7, 14, 21, 28, and 35 days after application) using a scale of 0% (no

control) to 100% (complete control).

Crop Phytotoxicity: Visual assessment of crop injury at the same intervals using a scale of

0% (no injury) to 100% (crop death).

Weed Density and Dry Weight: In some studies, weed density (plants/m²) and dry weight

(g/m²) are determined by harvesting weeds from a quadrat in each plot.
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Crop Yield: At maturity, ears from the central rows of each plot are harvested, and grain

yield is determined, adjusting for moisture content.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment

means are compared using a suitable test (e.g., Tukey's test at p < 0.05).

2. Protocol for Residue Analysis of Terbuthylazine in Soil and Plant Tissues

Objective: To determine the concentration of Terbuthylazine and its metabolites in soil and

plant samples.

Sample Collection:

Soil: Soil cores are collected from different depths at various time points after herbicide

application.

Plant: Plant tissues (leaves, stems, roots, grains) are collected at different growth stages.

Extraction:

The specific extraction method will depend on the sample matrix. A common technique is

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Analytical Method:

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This is a common and sensitive method for the quantification of Terbuthylazine and its

metabolites.

Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used for the analysis of

triazine herbicides.

Metabolite Identification: High-resolution mass spectrometry can be used to identify and

characterize the structure of metabolites in plant and soil samples.

Mandatory Visualization
Signaling Pathway of Terbuthylazine's Mode of Action
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Caption: Mode of action of Terbuthylazine in inhibiting photosynthesis.

Experimental Workflow for Herbicide Efficacy Study
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Phase 1: Experimental Planning

Phase 2: Field Implementation

Phase 3: Data Collection

Phase 4: Data Analysis and Reporting
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Caption: General workflow for a field study on herbicide efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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